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Compound of Interest

Compound Name: 2,6-Dimethylanthraquinone

Cat. No.: B015465

CAS Number: 3837-38-5

This technical guide provides a comprehensive overview of 2,6-Dimethylanthraquinone, also
known as 2,6-Dimethylanthracene-9,10-dione. The document is intended for researchers,
scientists, and professionals in the field of drug development, offering detailed information on
its physicochemical properties, synthesis, and the general biological activities associated with
the anthraquinone scaffold.

Physicochemical Properties

2,6-Dimethylanthraquinone is a solid, yellow to orange organic compound. Its core structure
is based on anthraquinone, a tricyclic aromatic ketone. The key physicochemical data for this

compound are summarized in the table below, compiled from various chemical suppliers and

databases.
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Property Value Source
CAS Number 3837-38-5

Molecular Formula C16H1402

Molecular Weight 238.28 g/mol

Alternate Names

2,6-Dimethyl-9,10-
anthraquinone; NSC 405234

Melting Point 238-242 °C

Boiling Point 338.73 °C (estimated)

Density 1.1223 g/cm3 (estimated)
Slightly soluble in Chloroform,

Solubility Dichloromethane, and Ethyl
Acetate.

Purity (Typical) >95%

Physical Form Solid

Synthesis and Purification

The synthesis of substituted anthraquinones can be achieved through several methods,
including the oxidation of the corresponding anthracene, Friedel-Crafts reaction of phthalic
anhydride with a substituted benzene, or a Diels-Alder reaction. A common and effective
method for preparing alkyl-substituted anthraquinones involves the [4+2] Diels-Alder
cycloaddition reaction between a 1,4-naphthoquinone and a substituted 1,3-butadiene,
followed by dehydrogenation.

Experimental Protocol: Generalized Synthesis of Dimethylanthraquinones via Diels-Alder
Reaction

This protocol is a generalized procedure based on methods used for synthesizing related
dimethylanthraquinones and may be adapted for the synthesis of the 2,6-isomer.

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b015465?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Objective: To synthesize a dimethylanthraquinone derivative through a Diels-Alder reaction
followed by oxidative dehydrogenation.

Materials:

1,4-Naphthoquinone

e 2,3-Dimethyl-1,3-butadiene

» Ethanolic Potassium Hydroxide Solution (5%)

o Ethanol

o Ether

e Deionized Water

e Round-bottomed flask (1-L)

o Reflux condenser

e Inlet tube for air bubbling

Filtration apparatus

Procedure:

¢ Diels-Alder Adduct Formation:

o Dissolve 1,4-naphthoquinone (0.5 mole) and 2,3-dimethylbutadiene-1,3 (1 mole) in 300
mL of ethanol in a 1-L round-bottomed flask.

o Fit the flask with an efficient reflux condenser and heat the solution to reflux for 5 hours.

o After reflux, cool the solution and place it in a refrigerator for 10-12 hours to allow the
crystalline adduct to form.

o Filter the crystalline mass, wash with cold ethanol (50 mL), and air-dry the product. The
adduct can be purified further by recrystallization from acetone or ethanol if needed.
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» Oxidative Dehydrogenation:

o Dissolve the dried addition product (e.g., 40 g) in 600 mL of 5% ethanolic potassium
hydroxide solution in a three-necked flask equipped with a reflux condenser and an air
inlet tube.

o Bubble a current of air through the solution for 24 hours. The reaction is exothermic, and
the solution's color will change from green to yellow.

o The yellow dimethylanthraquinone product will precipitate out of the solution.

o Filter the product with suction and wash sequentially with water (200 mL), ethanol (100
mL), and finally ether (50 mL).

o Air-dry the final product.

Purification:

e The crude product can be purified by recrystallization from a suitable solvent system,
potentially using a decolorizing carbon to remove colored impurities.
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Step 1: Diels-Alder Reaction Step 2: Oxidative Dehydrogenation

1,4-Naphthoquinone 2,3-Dimethyl-1,3-butadiene
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Caption: Generalized workflow for the synthesis of dimethylanthraquinones.

Biological Activity and Mechanism of Action

While specific biological data for 2,6-Dimethylanthraquinone is not extensively documented in
publicly available literature, the broader class of anthraquinone derivatives is well-studied and
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known for a wide range of pharmacological activities. These compounds are of significant
interest in drug discovery, particularly in oncology.

General Activities of Anthraquinones:

» Anticancer Properties: Anthraguinones are a cornerstone of many chemotherapeutic
regimens. Prominent drugs like doxorubicin and mitoxantrone feature the anthraquinone
core and are used to treat various hematological malignancies and solid tumors. Their
mechanisms often involve intercalation into DNA, inhibition of topoisomerase II, and the
generation of reactive oxygen species (ROS), leading to apoptosis of cancer cells.

e Antioxidant and ROS Regulation: Many anthraguinone compounds can act as regulators of
cellular redox status. They can exhibit both antioxidant and pro-oxidant activities depending
on their chemical structure and the cellular environment. Some derivatives can scavenge
free radicals, while others can generate ROS, a property harnessed in some anticancer
therapies.

e Enzyme Inhibition: The quinone structure is an alpha-beta-unsaturated ketone, which can
react with sulfhydryl groups (-SH) on proteins. This reactivity allows anthraquinones to inhibit
various enzymes by covalently modifying cysteine residues, potentially disrupting cellular
signaling pathways.

o Antimicrobial and Anti-inflammatory Effects: Various natural and synthetic anthraquinones
have demonstrated activity against bacteria, fungi, and viruses. Additionally, some have
shown anti-inflammatory properties, often linked to their ability to modulate signaling
pathways involved in inflammation.

Due to the lack of specific studies on 2,6-Dimethylanthraquinone, its precise mechanism of
action remains uncharacterized. However, it is plausible that it could share some of the general
bioactivities of the anthraquinone class. Further research is required to elucidate its specific
biological profile.
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Caption: Potential mechanisms of action for the anthraquinone class of compounds.

Applications in Research and Drug Development

The anthraquinone scaffold is a highly privileged structure in medicinal chemistry and serves as
a foundational template for the design of new therapeutic agents.

o Anticancer Drug Discovery: The primary application of anthraquinone derivatives is in the
development of anticancer drugs. Research focuses on modifying the anthraquinone core to
enhance efficacy against resistant tumors, reduce cardiotoxicity (a common side effect of
drugs like doxorubicin), and improve the therapeutic index. The methyl groups in 2,6-
Dimethylanthraquinone could potentially influence its lipophilicity and interaction with
biological targets compared to the parent anthraquinone.

o Chemical Probes: Substituted anthraquinones can be developed as chemical probes to
study biological pathways. Their ability to interact with various enzymes and proteins makes
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them useful tools for target identification and validation.

o Materials Science: Anthraguinone derivatives are also used as dyes and pigments due to
their chromophoric properties.

The potential of 2,6-Dimethylanthraquinone as a specific therapeutic agent or research tool is
yet to be fully explored. It represents a chemical entity that warrants further investigation to
determine its unique biological and pharmacological properties within the broader and highly
significant class of anthraquinones.

 To cite this document: BenchChem. [An In-depth Technical Guide to 2,6-
Dimethylanthraquinone]. BenchChem, [2026]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b015465#2-6-dimethylanthraquinone-cas-number-
3837-38-5]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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